5-[(3,4-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole

• Molecular Formula: C10H7Cl2N3O2S
• Molecular Weight: 304.15 g/mol
• IUPAC Name: 5-(3,4-dichlorophenyl)sulfanyl-1-methyl-4-nitroimidazole
• InChI: InChI=1S/C10H7Cl2N3O2S/c1-14-5-13-9(15(16)17)10(14)18-6-2-3-7(11)8(12)4-6/h2-5H,1H3
• InChI Key: LIUQXKPNDYGGLQ-UHFFFAOYSA-N
• SMILES: CN1C=NC(=C1SC2=CC(=C(C=C2)Cl)Cl)[N+](=O)[O-]

Description

5-[(3,4-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as Nitroimidazole and has been shown to have significant biological activity.

Mechanism of Action

The mechanism of action of Nitroimidazole is not fully understood, but it is believed to involve the generation of reactive oxygen species (ROS) within cells. These ROS can cause damage to DNA and other cellular components, leading to cell death.
Biochemical and Physiological Effects:
Nitroimidazole has been shown to have a wide range of biochemical and physiological effects. This compound has been shown to inhibit DNA synthesis, disrupt energy metabolism, and induce oxidative stress in cells. It has also been shown to have anti-inflammatory and immunomodulatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of Nitroimidazole is its high potency and specificity for certain biological targets. This makes it a valuable tool for studying the mechanisms of action of various drugs and biological processes. However, one of the limitations of Nitroimidazole is its potential toxicity, which can limit its use in certain experimental systems.

Future Directions

There are many potential future directions for research on Nitroimidazole. One area of interest is the development of new drugs based on this compound for the treatment of infectious diseases. Another area of interest is the use of Nitroimidazole as a tool for studying various biological processes, such as DNA synthesis and energy metabolism. Additionally, there is potential for the development of new imaging agents based on Nitroimidazole for use in diagnostic and therapeutic applications.

Synthesis Methods

The synthesis of 5-[(3,4-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole is a multi-step process that involves the reaction of various chemical reagents. The most commonly used method for synthesizing Nitroimidazole is through the reaction of 3,4-dichlorophenylthiourea with nitromethane in the presence of a strong base.

Scientific Research Applications

Nitroimidazole has been extensively studied for its potential applications in scientific research. This compound has been shown to have significant antimicrobial and antiparasitic activity, making it a promising candidate for the development of new drugs to treat infectious diseases.